![molecular formula C25H37NO5 B1251129 Phomacin B](/img/structure/B1251129.png)
Phomacin B
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Overview
Description
Phomacin B is a cytochalasin isolated from a fungus Phoma sp. that has been shown to possess potent inhibitory activity against HT-29 colonic adenocarcinoma cells. It has a role as an antineoplastic agent and a fungal metabolite. It is a cytochalasin, a macrolide antibiotic and an organic heterotricyclic compound.
Scientific Research Applications
Cytotoxicity and Anticancer Potential
Phomacin B, a component derived from the marine-derived fungus Phoma sp., has been identified as a prenylated polyketide with significant cytotoxicity. Epoxyphomalin A and B, which include this compound, have demonstrated potent cytotoxic effects at nanomolar concentrations against a panel of human tumor cell lines. The structural uniqueness and potent cytotoxicity suggest a potential application of this compound in anticancer therapies, specifically in targeting human tumor cells (Mohamed et al., 2009).
properties
Molecular Formula |
C25H37NO5 |
---|---|
Molecular Weight |
431.6 g/mol |
IUPAC Name |
(1R,4Z,6S,8S,10E,12S,15S,16S,17S)-6-hydroxy-8-(hydroxymethyl)-10,14,15-trimethyl-17-(2-methylpropyl)-2-oxa-18-azatricyclo[10.7.0.01,16]nonadeca-4,10,13-triene-3,19-dione |
InChI |
InChI=1S/C25H37NO5/c1-14(2)8-21-23-17(5)16(4)11-19-10-15(3)9-18(13-27)12-20(28)6-7-22(29)31-25(19,23)24(30)26-21/h6-7,10-11,14,17-21,23,27-28H,8-9,12-13H2,1-5H3,(H,26,30)/b7-6-,15-10+/t17-,18+,19+,20-,21+,23+,25-/m1/s1 |
InChI Key |
IXONDWQZWWLZDF-ZCMVJGEESA-N |
Isomeric SMILES |
C[C@H]1[C@H]2[C@@H](NC(=O)[C@@]23[C@@H](/C=C(/C[C@@H](C[C@@H](/C=C\C(=O)O3)O)CO)\C)C=C1C)CC(C)C |
Canonical SMILES |
CC1C2C(NC(=O)C23C(C=C(CC(CC(C=CC(=O)O3)O)CO)C)C=C1C)CC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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